Cas no 129314-37-0 (1,3-Benzenediol,4-[(3R)-3,4-dihydro-5,7-dimethoxy-6-(3-methyl-2-buten-1-yl)-2H-1-benzopyran-3-yl]-2-(3-methyl-2-buten-1-yl)-)

• Product Name: 1,3-Benzenediol,4-[(3R)-3,4-dihydro-5,7-dimethoxy-6-(3-methyl-2-buten-1-yl)-2H-1-benzopyran-3-yl]-2-(3-methyl-2-buten-1-yl)-
• CAS No: 129314-37-0
• MF: C₂₇H₃₄O₅
• MW: 438.555868625641
• CID: 163482
• PubChem ID: 196831
• Update Time: 2025-04-19

1,3-Benzenediol,4-[(3R)-3,4-dihydro-5,7-dimethoxy-6-(3-methyl-2-buten-1-yl)-2H-1-benzopyran-3-yl]-2-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,4-[(3R)-3,4-dihydro-5,7-dimethoxy-6-(3-methyl-2-buten-1-yl)-2H-1-benzopyran-3-yl]-2-(3-methyl-2-buten-1-yl)-
• 4-[(3R)-5,7-dimethoxy-6-(3-methylbut-2-enyl)-3,4-dihydro-2H-chromen-3-yl]-2-(3-methylbut-2-enyl)benzene-1,3-diol
• Licorisoflavan A
• 5-O-Methyllicoricidin
• 7-O-Methyllicoricidin
• Licoriisoflavan A
• (+)-7-O-Methyllicoricidin
• 7-O-Methyllicorisoflavan B
• [ "" ]
• LicorisoflavanA
• 4-((3R)-3,4-DIHYDRO-5,7-DIMETHOXY-6-(3-METHYL-2-BUTEN-1-YL)-2H-1-BENZOPYRAN-3-YL)-2-(3-METHYL-2-BUTEN-1-YL)-1,3-BENZENEDIOL
• 4-((3R)-5,7-dimethoxy-6-(3-methylbut-2-en-1-yl)-3,4-dihydro-2H-chromen-3-yl)-2-(3-methylbut-2-en-1-yl)benzene-1,3-diol
• DTXSID40156136
• 4-[(3R)-5,7-dimethoxy-6-(3-methylbut-2-enyl)chroman-3-yl]-2-(3-methylbut-2-enyl)benzene-1,3-diol
• 1,3-BENZENEDIOL, 4-((3R)-3,4-DIHYDRO-5,7-DIMETHOXY-6-(3-METHYL-2-BUTEN-1-YL)-2H-1-BENZOPYRAN-3-YL)-2-(3-METHYL-2-BUTEN-1-YL)-
• HY-N3385
• 129314-37-0
• CHEMBL4635007
• AKOS032949052
• UNII-JW8U2YD8JL
• Q27137422
• JW8U2YD8JL
• 4-[(3R)-5,7-dimethoxy-6-(3-methylbut-2-en-1-yl)-3,4-dihydro-2H-chromen-3-yl]-2-(3-methylbut-2-en-1-yl)benzene-1,3-diol
• NCGC00385627-01
• CHEBI:69083
• CS-0024064
• 4-[(R)-5,7-Dimethoxy-6-(3-methyl-but-2-enyl)-1-benzopyran-3-yl]-2-((E)-3-methyl-but-2-enyl)-benzene-1,3-diol
• LMPK12080046
• 7-O-Methylicoricidin
• 2',4'-Dihydroxy-5,7-dimethoxy-3',6-diprenylisoflavan
• (+)-2',4'-Dihydroxy-5,7-dimethoxy-6,3'-diprenylisoflavan
• SCHEMBL8081861
• SCHEMBL26115163
• DA-54919

• Inchi： 1S/C27H34O5/c1-16(2)7-9-20-23(28)12-11-19(26(20)29)18-13-22-25(32-15-18)14-24(30-5)21(27(22)31-6)10-8-17(3)4/h7-8,11-12,14,18,28-29H,9-10,13,15H2,1-6H3/t18-/m0/s1
• InChI Key： GDAAEAXMNLVRCZ-SFHVURJKSA-N
• SMILES： O1C2C=C(C(C/C=C(\C)/C)=C(C=2C[C@H](C2C=CC(=C(C/C=C(\C)/C)C=2O)O)C1)OC)OC

Computed Properties

• Exact Mass: 438.24100
• Monoisotopic Mass: 438.240624
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.2
• XLogP3: 6.8

Experimental Properties

• Color/Form: Powder
• Density: 1.130±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 589.2°C at 760 mmHg
• Flash Point: 310.1°C
• Refractive Index: 1.575
• Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
• PSA: 68.15000
• LogP: 5.85110
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

1,3-Benzenediol,4-[(3R)-3,4-dihydro-5,7-dimethoxy-6-(3-methyl-2-buten-1-yl)-2H-1-benzopyran-3-yl]-2-(3-methyl-2-buten-1-yl)- Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 7-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 7-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone